molecular formula C15H14BrNS B8699357 3-Benzyl-2-methyl-1,3-benzothiazol-3-ium bromide CAS No. 83996-28-5

3-Benzyl-2-methyl-1,3-benzothiazol-3-ium bromide

Cat. No.: B8699357
CAS No.: 83996-28-5
M. Wt: 320.2 g/mol
InChI Key: OJQNMYBWPLSWJX-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Benzyl-2-methyl-1,3-benzothiazol-3-ium bromide is a useful research compound. Its molecular formula is C15H14BrNS and its molecular weight is 320.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

83996-28-5

Molecular Formula

C15H14BrNS

Molecular Weight

320.2 g/mol

IUPAC Name

3-benzyl-2-methyl-1,3-benzothiazol-3-ium;bromide

InChI

InChI=1S/C15H14NS.BrH/c1-12-16(11-13-7-3-2-4-8-13)14-9-5-6-10-15(14)17-12;/h2-10H,11H2,1H3;1H/q+1;/p-1

InChI Key

OJQNMYBWPLSWJX-UHFFFAOYSA-M

Canonical SMILES

CC1=[N+](C2=CC=CC=C2S1)CC3=CC=CC=C3.[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-methylbenzothiazole (5.0 g, 0.033 mol) and benzyl bromide (40 mL, 0.33 mol) in 250 mL of ethyl acetate was refluxed under nitrogen for 48 hours. Solid had formed. The mixture was filtered and washed with cold ethyl acetate to give 3-benzyl-2-methylbenzothiazol-3-ium bromide as a light yellow solid, mp 230-231° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.